Cas no 63286-62-4 (3H-Xanthen-8-ol, 2,4,4a,9-tetrahydro-3,9,9-trimethyl-6-pentyl-, cis-)
63286-62-4 structure
Product Name:3H-Xanthen-8-ol, 2,4,4a,9-tetrahydro-3,9,9-trimethyl-6-pentyl-, cis-
CAS No:63286-62-4
MF:C21H30O2
MW:314.461706638336
CID:426866
PubChem ID:71381312
Update Time:2025-04-19
3H-Xanthen-8-ol, 2,4,4a,9-tetrahydro-3,9,9-trimethyl-6-pentyl-, cis- Chemical and Physical Properties
Names and Identifiers
-
- 3H-Xanthen-8-ol, 2,4,4a,9-tetrahydro-3,9,9-trimethyl-6-pentyl-, cis-
- (6R,10aS)-6,9,9-trimethyl-3-pentyl-5,6,7,10a-tetrahydroxanthen-1-ol
- (3R,4aS)-3,9,9-Trimethyl-6-pentyl-2,4,4a,9-tetrahydro-3H-xanthen-8-ol
- DTXSID60803771
- 63286-62-4
-
- Inchi: 1S/C21H30O2/c1-5-6-7-8-15-12-17(22)20-19(13-15)23-18-11-14(2)9-10-16(18)21(20,3)4/h10,12-14,18,22H,5-9,11H2,1-4H3/t14-,18+/m1/s1
- InChI Key: TYOANFOJLIFESI-KDOFPFPSSA-N
- SMILES: O1C2C=C(CCCCC)C=C(C=2C(C)(C)C2=CC[C@@H](C)C[C@H]12)O
Computed Properties
- Exact Mass: 314.2247
- Monoisotopic Mass: 314.224580195g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 439
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.3
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- PSA: 29.46
3H-Xanthen-8-ol, 2,4,4a,9-tetrahydro-3,9,9-trimethyl-6-pentyl-, cis- Related Literature
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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